![molecular formula C28H23N3O4 B2362827 1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-(2-phenylethyl)[1]benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 1326860-58-5](/img/no-structure.png)
1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-(2-phenylethyl)[1]benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione
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Description
1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-(2-phenylethyl)[1]benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C28H23N3O4 and its molecular weight is 465.509. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- A green method for synthesizing dihydrofuropyrido[2,3-d]pyrimidines, which can avoid the need for chromatography and recrystallization, was investigated using 6-amino-1,3-dimethyl pyrimidine-2,4(1H,3H)-dione (Ahadi et al., 2014).
- The study on pyrimidino derivatives as potent antimicrobial candidates included the synthesis of compounds like 4,5-dihydro-5-(1H-indol-1-yl)-6-(phenyl)-4-(4-substituted phenyl) pyrimidine-2-(1H)-one (Chauhan et al., 2017).
Applications in Agricultural Chemistry
- The discovery of potent thieno[2,3-d]pyrimidine-2,4-dione-based protoporphyrinogen IX oxidase inhibitors, showing significant potential as herbicides (Wang et al., 2021).
- Synthesis and herbicidal activity of pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids, which exhibited significant weed control and were safe on certain crops (Da-Wei Wang et al., 2017).
Medicinal Chemistry and Drug Development
- Novel (Z)-5-((N-benzyl-1H-indol-3-yl)methylene)imidazolidine-2,4-dione and pyrimidine-2,4,6(1H,3H,5H)-triones were identified as potent radiosensitizing agents (Reddy et al., 2010).
- Synthesis of 1,3-oxazino[6,5-b]indole-2,4-(3H,9H)-dione and 2H-1,3,5-oxadiazino[3,2-a]indole-2,4-(3H)-dione as potential serine protease inhibitors (Gallaschun and Schnur, 1992).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 2-phenylethylamine with 2,3-dihydro-1H-indole-2-carboxylic acid to form the intermediate, which is then reacted with 2,4-dichloro-5-nitropyrimidine to yield the final product.", "Starting Materials": [ "2-phenylethylamine", "2,3-dihydro-1H-indole-2-carboxylic acid", "2,4-dichloro-5-nitropyrimidine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "N,N-dimethylformamide (DMF)", "Chloroform (CHCl3)", "Ethyl acetate (EtOAc)", "Sodium bicarbonate (NaHCO3)", "Anhydrous magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Synthesis of the intermediate", "- Dissolve 2-phenylethylamine (1.0 equiv) and 2,3-dihydro-1H-indole-2-carboxylic acid (1.1 equiv) in DMF.", "- Add DCC (1.2 equiv) and DMAP (0.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "- Filter the precipitated dicyclohexylurea and evaporate the solvent under reduced pressure.", "- Purify the crude product by column chromatography using CHCl3/EtOAc as the eluent to obtain the intermediate.", "Step 2: Synthesis of the final product", "- Dissolve the intermediate (1.0 equiv) and 2,4-dichloro-5-nitropyrimidine (1.1 equiv) in DMF.", "- Add NaHCO3 (1.2 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "- Filter the precipitated product and wash with water.", "- Purify the crude product by column chromatography using CHCl3/EtOAc as the eluent to obtain the final product.", "Step 3: Purification of the final product", "- Dissolve the final product in CHCl3 and wash with water.", "- Dry the organic layer over anhydrous MgSO4 and evaporate the solvent under reduced pressure.", "- Purify the crude product by recrystallization from EtOAc to obtain the pure compound." ] } | |
1326860-58-5 | |
Molecular Formula |
C28H23N3O4 |
Molecular Weight |
465.509 |
IUPAC Name |
1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-3-(2-phenylethyl)-[1]benzofuro[3,2-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C28H23N3O4/c32-24(29-17-15-20-10-4-6-12-22(20)29)18-31-25-21-11-5-7-13-23(21)35-26(25)27(33)30(28(31)34)16-14-19-8-2-1-3-9-19/h1-13H,14-18H2 |
InChI Key |
CTCOFKSUKBOFED-UHFFFAOYSA-N |
SMILES |
C1CN(C2=CC=CC=C21)C(=O)CN3C4=C(C(=O)N(C3=O)CCC5=CC=CC=C5)OC6=CC=CC=C64 |
solubility |
not available |
Origin of Product |
United States |
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